Epinortrachelogenin
Epinortrachelogenin
Brand Name:
Vulcanchem
CAS No.:
125072-69-7
VCID:
VC0173384
InChI:
InChI=1S/C20H22O7/c1-25-17-8-12(3-5-15(17)21)7-14-11-27-19(23)20(14,24)10-13-4-6-16(22)18(9-13)26-2/h3-6,8-9,14,21-22,24H,7,10-11H2,1-2H3/t14-,20+/m0/s1
SMILES:
COC1=C(C=CC(=C1)CC2COC(=O)C2(CC3=CC(=C(C=C3)O)OC)O)O
Molecular Formula:
C20H22O7
Molecular Weight:
374.4 g/mol
Epinortrachelogenin
CAS No.: 125072-69-7
Main Products
VCID: VC0173384
Molecular Formula: C20H22O7
Molecular Weight: 374.4 g/mol
| CAS No. | 125072-69-7 |
|---|---|
| Product Name | Epinortrachelogenin |
| Molecular Formula | C20H22O7 |
| Molecular Weight | 374.4 g/mol |
| IUPAC Name | (3R,4S)-3-hydroxy-3,4-bis[(4-hydroxy-3-methoxyphenyl)methyl]oxolan-2-one |
| Standard InChI | InChI=1S/C20H22O7/c1-25-17-8-12(3-5-15(17)21)7-14-11-27-19(23)20(14,24)10-13-4-6-16(22)18(9-13)26-2/h3-6,8-9,14,21-22,24H,7,10-11H2,1-2H3/t14-,20+/m0/s1 |
| Standard InChIKey | ZITBJWXLODLDRH-VBKZILBWSA-N |
| Isomeric SMILES | COC1=C(C=CC(=C1)C[C@H]2COC(=O)[C@]2(CC3=CC(=C(C=C3)O)OC)O)O |
| SMILES | COC1=C(C=CC(=C1)CC2COC(=O)C2(CC3=CC(=C(C=C3)O)OC)O)O |
| Canonical SMILES | COC1=C(C=CC(=C1)CC2COC(=O)C2(CC3=CC(=C(C=C3)O)OC)O)O |
| Appearance | Powder |
| PubChem Compound | 14159539 |
| Last Modified | Nov 11 2021 |
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